
A Comprehensive Technical Profile of
(5E,7Z)-5,7-Dodecadienal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (5e,7z)-5,7-Dodecadienal

Cat. No.: B14110251 Get Quote

This technical guide provides an in-depth overview of the chemical and physical properties of

(5E,7Z)-5,7-dodecadienal, a significant compound in chemical ecology and pest management

research. The information is tailored for researchers, scientists, and professionals in drug

development and related fields, presenting key data in a structured format and outlining a

relevant experimental protocol.

Molecular Profile
(5E,7Z)-5,7-Dodecadienal is a volatile organic compound with a dodecane backbone

containing two double bonds and an aldehyde functional group. Its precise stereochemistry is

crucial for its biological activity.

Property Value Citation(s)

Molecular Formula C₁₂H₂₀O [1]

Molecular Weight 180.29 g/mol [1][2]

IUPAC Name (5E,7Z)-dodeca-5,7-dienal [3]

CAS Number 75539-65-0 [1]
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(5E,7Z)-5,7-Dodecadienal is a known sex pheromone component for several species of

moths, playing a critical role in their mating behavior. For instance, it is a key attractant for the

Siberian moth (Dendrolimus superans sibiricus) and the European pine moth (Dendrolimus

pini)[4][5]. In these species, the female releases the pheromone to attract males for mating.

The specific blend and stereoisomeric purity of the pheromone are often critical for eliciting a

behavioral response. The interaction of this molecule with olfactory receptors in male moths

triggers a signaling cascade that leads to upwind flight towards the female.

Experimental Protocols: Synthesis of (5E,7Z)-5,7-
Dodecadienal
A common method for the synthesis of (5E,7Z)-5,7-dodecadienal involves the oxidation of the

corresponding alcohol, (5Z,7E)-5,7-dodecadien-1-ol[6]. A detailed experimental protocol for this

conversion is outlined below.

Oxidation of (5Z,7E)-5,7-Dodecadien-1-ol to (5Z,7E)-5,7-Dodecadienal

This procedure utilizes pyridinium chlorochromate (PCC) as the oxidizing agent in the presence

of sodium acetate in a non-aqueous solvent.

Materials:

(5Z,7E)-5,7-dodecadien-1-ol

Pyridinium chlorochromate (PCC)

Sodium acetate (anhydrous)

Dichloromethane (CH₂Cl₂, dry)

Silica gel for flash chromatography

Hexane

Ethyl acetate

Procedure:
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A solution of (5Z,7E)-5,7-dodecadien-1-ol (1 equivalent) in dry dichloromethane is prepared

in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen) and cooled to 0

°C in an ice bath.

To this solution, sodium acetate (3 equivalents) is added, followed by the slow addition of

pyridinium chlorochromate (2.6 equivalents) in portions.

The reaction mixture is stirred at 0 °C and the progress of the reaction is monitored by thin-

layer chromatography (TLC).

Upon completion of the reaction, the mixture is diluted with a non-polar solvent such as

hexane and filtered through a pad of silica gel to remove the chromium salts and other solid

byproducts.

The filtrate is concentrated under reduced pressure to yield the crude product.

The crude (5Z,7E)-5,7-dodecadienal is then purified by flash column chromatography on

silica gel using a hexane/ethyl acetate gradient as the eluent[4].

The purity of the final product can be assessed by gas chromatography (GC) and its structure

confirmed by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Visualizing the Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of (5E,7Z)-5,7-dodecadienal
from its alcohol precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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